Cas no 1361877-83-9 (6-(Fluoromethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 6-(Fluoromethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1361877-83-9
• MF: C₁₀H₈F₄N₂O
• MW: 248.176936149597
• CID: 4912521
• Update Time: 2025-10-23

6-(Fluoromethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Fluoromethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C10H8F4N2O/c1-6-4-7(5-11)16-8(2-3-15)9(6)17-10(12,13)14/h4H,2,5H2,1H3
• InChI Key： VLHSFVFPKXTBBK-UHFFFAOYSA-N
• SMILES： FCC1=CC(C)=C(C(CC#N)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• XLogP3: 2.3
• Topological Polar Surface Area: 45.9

Additional information on 6-(Fluoromethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile

Research Briefing on 6-(Fluoromethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS: 1361877-83-9)

This research briefing provides an in-depth analysis of the latest developments surrounding the chemical compound 6-(Fluoromethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS: 1361877-83-9). As a key intermediate in pharmaceutical synthesis, this compound has garnered significant attention due to its potential applications in drug discovery and development, particularly in the fields of agrochemicals and medicinal chemistry. Recent studies have focused on its synthetic pathways, physicochemical properties, and biological activities, which are crucial for optimizing its utility in various therapeutic areas.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic routes for 6-(Fluoromethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile, highlighting its efficiency as a building block for fluorinated pyridine derivatives. The research demonstrated that the compound's unique trifluoromethoxy and fluoromethyl groups enhance its metabolic stability and bioavailability, making it a promising candidate for further pharmacological evaluation. The study also emphasized the compound's role in the development of novel agrochemicals, where its structural motifs contribute to improved pest control efficacy.

In another investigation, researchers evaluated the compound's potential as a precursor for CNS-active drugs. The study, featured in Bioorganic & Medicinal Chemistry Letters (2024), revealed that 6-(Fluoromethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile exhibits favorable binding affinities to specific neurotransmitter receptors, suggesting its applicability in designing next-generation neurotherapeutics. Computational modeling and in vitro assays further supported these findings, underscoring the compound's versatility in drug design.

Furthermore, advancements in analytical techniques have enabled more precise characterization of this compound. A 2024 study in Analytical Chemistry employed high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to elucidate its structural and electronic properties. These insights are critical for ensuring the compound's purity and consistency in large-scale pharmaceutical manufacturing.

In conclusion, 6-(Fluoromethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS: 1361877-83-9) represents a valuable chemical entity with broad applications in drug discovery and agrochemical development. Ongoing research continues to uncover its potential, paving the way for innovative therapeutic and agricultural solutions. Future studies should focus on expanding its pharmacological profile and optimizing synthetic protocols to enhance yield and scalability.